Cas no 214331-53-0 (Hydroxy Urea-15N)

• Product Name: Hydroxy Urea-15N
• CAS No: 214331-53-0
• MF: CH₄N₂O₂
• MW: 77.0480690002441
• CID: 242851
• PubChem ID: 11469042
• Update Time: 2025-11-02

Hydroxy Urea-15N Chemical and Physical Properties

Names and Identifiers

• Urea-15N, N-hydroxy-(9CI)
• 15N HYDROXYUREA
• Hydroxyurea-15N
• Biosupressin-15N
• Cytodrox-15N
• Hydreia-15N
• Hydurea-15N
• Litaler-15N
• Litalir-15N
• Oxyurea-15N
• 214331-53-0
• N-Hydroxyurea-15N
• DTXSID90466772
• Hydroxy Urea-15N

• Inchi： 1S/CH4N2O2/c2-1(4)3-5/h5H,(H3,2,3,4)/i3+1
• InChI Key： VSNHCAURESNICA-LBPDFUHNSA-N
• SMILES： O[15NH]C(N)=O

Computed Properties

• Exact Mass: 77.02430
• Monoisotopic Mass: 77.024312269g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 42.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Melting Point: 133-136°C
• PSA: 75.35000
• LogP: 0.13510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organonitrogen compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds

Additional information on Hydroxy Urea-15N

Hydroxy Urea-15N (CAS No. 214331-53-0): A Comprehensive Guide to Its Properties and Applications

Hydroxy Urea-15N, with the CAS number 214331-53-0, is a nitrogen-15 labeled isotopologue of hydroxyurea. This compound has garnered significant attention in the fields of pharmaceutical research, biochemical studies, and medical diagnostics. The incorporation of the 15N isotope makes it an invaluable tool for NMR spectroscopy and isotopic labeling experiments, enabling researchers to track metabolic pathways and study molecular interactions with high precision.

The chemical structure of Hydroxy Urea-15N consists of a urea backbone with a hydroxyl group attached, where the nitrogen atom is replaced by its stable isotope, nitrogen-15. This modification does not alter the compound's fundamental chemical properties but provides unique advantages in research applications. For instance, the 15N label enhances the sensitivity and resolution of NMR spectra, making it a preferred choice for structural elucidation and dynamic studies of biomolecules.

One of the most prominent applications of Hydroxy Urea-15N is in the study of DNA synthesis inhibition. Hydroxyurea, the non-labeled counterpart, is known to inhibit ribonucleotide reductase, an enzyme critical for DNA replication. By using the 15N-labeled version, researchers can gain deeper insights into the mechanism of action and the metabolic fate of the drug in biological systems. This is particularly relevant in cancer research, where understanding drug metabolism and resistance is crucial for developing effective therapies.

In addition to its role in pharmaceutical research, Hydroxy Urea-15N is also used in environmental science. The 15N isotope serves as a tracer in studies related to nitrogen cycling in ecosystems. Researchers can monitor the movement and transformation of nitrogen compounds in soil and water systems, contributing to a better understanding of nutrient dynamics and pollution mitigation strategies.

The demand for isotopically labeled compounds like Hydroxy Urea-15N has been steadily increasing, driven by advancements in analytical techniques and the growing need for precision medicine. With the rise of personalized healthcare and targeted therapies, the ability to track and quantify drug metabolites at the molecular level has become more important than ever. This has positioned Hydroxy Urea-15N as a critical reagent in modern biomedical research.

From a market perspective, the availability of high-purity Hydroxy Urea-15N is essential for ensuring reproducible and reliable experimental results. Suppliers and manufacturers are focusing on improving synthesis protocols to meet the stringent quality standards required by research institutions and pharmaceutical companies. The compound's stability and solubility in aqueous solutions further enhance its utility in various experimental setups.

For those interested in purchasing Hydroxy Urea-15N (CAS No. 214331-53-0), it is important to source it from reputable suppliers who provide detailed certificates of analysis and ensure compliance with safety regulations. Proper storage conditions, such as keeping the compound in a cool, dry place away from light, are also critical to maintaining its integrity over time.

In summary, Hydroxy Urea-15N is a versatile and highly valuable compound in scientific research. Its applications span from drug development to environmental studies, making it an indispensable tool for researchers worldwide. As the field of isotopic labeling continues to evolve, the significance of compounds like Hydroxy Urea-15N is expected to grow, paving the way for new discoveries and innovations.